(E)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(2-phenoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(2-phenoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H18N2O4/c1-28-22-12-11-16(14-20(22)26)13-17(15-24)23(27)25-19-9-5-6-10-21(19)29-18-7-3-2-4-8-18/h2-14,26H,1H3,(H,25,27)/b17-13+
• InChI Key: LSXNRUPPHFUTNI-GHRIWEEISA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC=C2OC3=CC=CC=C3)O
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=CC=C2OC3=CC=CC=C3)O
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol

Description

“(E)-2-cyano-3-(3-hydroxy-4-methoxyphenyl)-N-(2-phenoxyphenyl)prop-2-enamide” is an organic compound. It contains functional groups such as a cyano group (-CN), an amide group (-CONH2), a phenyl group (C6H5), and a methoxy group (-OCH3). The presence of these functional groups suggests that this compound may have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the double bond in the prop-2-enamide part of the molecule suggests that this compound might have geometric isomerism.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on the reactivity of its functional groups. For example, the cyano group might undergo hydrolysis to form a carboxylic acid, and the amide group might participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the polar cyano, amide, and methoxy groups might increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the environment in which it is used. For example, if this compound is used as a drug, its mechanism of action might involve binding to a specific receptor in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled and stored. Without specific information, it’s difficult to provide a detailed safety and hazards analysis.

Future Directions

The future directions for research on this compound could include studying its synthesis, reactions, and potential applications. For example, if this compound has interesting biological activity, it could be studied as a potential drug.